Cas no 2228073-49-0 ((2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane)

• Product Name: (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane
• CAS No: 2228073-49-0
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6092450
• PubChem ID: 165713489
• Update Time: 2025-10-29

(2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane
• EN300-1745418
• 2228073-49-0

• Inchi： 1S/C11H12O/c1-2-4-9-8(3-1)5-6-10(9)11-7-12-11/h1-4,10-11H,5-7H2/t10?,11-/m0/s1
• InChI Key： BXSLMLLUUVUAHI-DTIOYNMSSA-N
• SMILES： O1C[C@H]1C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane

Compound Introduction: (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane (CAS No. 2228073-49-0)

The compound (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane, identified by its CAS number 2228073-49-0, represents a significant advancement in the field of medicinal chemistry. This chiral epoxide derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of a dihydroindene moiety and an epoxy group makes it a versatile scaffold for designing molecules with tailored biological activities.

Recent research in the domain of stereochemistry has highlighted the importance of chirality in pharmaceuticals. The (2R)-configuration of this compound is particularly noteworthy, as it influences the molecule's interaction with biological targets. Studies have demonstrated that enantiomerically pure compounds often exhibit improved pharmacological profiles, including enhanced efficacy and reduced side effects. The epoxy group in this structure serves as a reactive handle, enabling further functionalization through ring-opening reactions, which is a common strategy in drug discovery.

One of the most compelling aspects of (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane is its potential as a precursor for bioactive molecules. The dihydroindene backbone is known to be present in several natural products and pharmacologically relevant compounds, suggesting that derivatives of this scaffold may possess interesting biological properties. For instance, related structures have been explored for their anti-inflammatory, anticancer, and antimicrobial activities. The epoxy functionality further expands the possibilities, allowing for the synthesis of analogs with modified binding affinities and selectivity.

In the context of modern drug design, computational methods play a crucial role in predicting the behavior of novel compounds. Molecular modeling studies on (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane have revealed its potential to interact with specific biological targets through hydrogen bonding and hydrophobic interactions. These insights are invaluable for rationalizing structure-activity relationships (SAR) and guiding the optimization process. Additionally, experimental techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the three-dimensional structure of this compound, providing further confirmation of its stereochemical integrity.

The synthesis of (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane presents an intriguing challenge due to the need to maintain stereochemical purity throughout the reaction sequence. Advanced synthetic methodologies, including asymmetric epoxidation and chiral resolution techniques, have been utilized to achieve this goal. These approaches not only highlight the synthetic prowess but also underscore the compound's significance in medicinal chemistry research. The development of efficient synthetic routes is essential for scaling up production and conducting further biological evaluations.

Current investigations into (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane are focused on exploring its pharmacological potential. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various disease-related targets. For example, modifications at the epoxy position can lead to compounds with enhanced binding affinity to enzymes or receptors involved in metabolic disorders or neurodegenerative diseases. Furthermore, the chiral nature of the molecule allows for the exploration of enantiomeric effects, which could lead to breakthroughs in understanding drug metabolism and toxicity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel molecular scaffolds like (2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane. Predictive models have been trained on large datasets to identify structural features associated with biological activity, enabling researchers to design optimized derivatives more efficiently. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational tools, fostering innovation in medicinal chemistry.

In conclusion,(2R)-2-(2,3-dihydro-1H-inden-1-yl)oxirane (CAS No. 2228073-49-0) stands out as a versatile and promising compound in pharmaceutical research. Its unique structural attributes and potential applications make it a valuable candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve,(dihydroindene) derivatives like this one are likely to play a pivotal role in addressing unmet medical needs.